Cas no 1103508-80-0 (Tepotinib hydrochloride(1 : x))

• Product Name: Tepotinib hydrochloride(1 : x)
• CAS No: 1103508-80-0
• MF: C₂₉H₂₉ClN₆O₂
• MW: 529.03
• CID: 5090545
• Update Time: 2025-10-10

Tepotinib hydrochloride(1 : x) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[1,6-dihydro-1-[[3-[5-[(1-methyl-4-piperidinyl)methoxy]-2-pyrimidinyl]phenyl]methyl]-6-oxo-3-pyridazinyl]-, hydrochloride (1:)
• Tepotinib hydrochloride(1 : x)

• Inchi： 1S/C29H28N6O2.ClH/c1-34-12-10-21(11-13-34)20-37-26-17-31-29(32-18-26)25-7-3-5-23(15-25)19-35-28(36)9-8-27(33-35)24-6-2-4-22(14-24)16-30;/h2-9,14-15,17-18,21H,10-13,19-20H2,1H3;1H
• InChI Key： YHHHGHDGBUUWIS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C2=NC=C(OCC3CCN(C)CC3)C=N2)C=1)N1C(C=CC(C2C=CC=C(C#N)C=2)=N1)=O.Cl

Additional information on Tepotinib hydrochloride(1 : x)

Comprehensive Overview of Tepotinib Hydrochloride (1:x) (CAS No. 1103508-80-0): Mechanism, Applications, and Industry Insights

Tepotinib hydrochloride (1:x) (CAS No. 1103508-80-0) is a highly selective MET tyrosine kinase inhibitor that has garnered significant attention in oncology research and precision medicine. This small-molecule compound, developed by Merck KGaA, targets the c-MET signaling pathway, which plays a critical role in tumor growth, metastasis, and resistance to therapy. The 1:x stoichiometry in its formulation indicates a variable ratio of tepotinib to hydrochloride, optimized for enhanced solubility and bioavailability.

Recent clinical studies have highlighted Tepotinib hydrochloride's efficacy in treating non-small cell lung cancer (NSCLC) with MET exon 14 skipping mutations, a genetic alteration present in 3-4% of NSCLC cases. The FDA's 2021 approval of tepotinib (brand name Tepmetko®) marked a milestone in targeted cancer therapy, addressing an unmet need for this patient subgroup. Researchers are also exploring its potential in hepatocellular carcinoma (HCC) and gastric cancer, where MET dysregulation is prevalent.

The pharmacological profile of CAS No. 1103508-80-0 reveals unique advantages: high binding affinity to MET (IC50 = 3 nM), oral bioavailability, and blood-brain barrier penetration. Its mechanism involves competitive ATP-binding inhibition, suppressing downstream RAS-MAPK and PI3K-AKT pathways. Unlike earlier MET inhibitors, Tepotinib hydrochloride (1:x) demonstrates reduced off-target effects, minimizing adverse events like peripheral edema and fatigue.

From a drug development perspective, the hydrochloride salt form of tepotinib improves physicochemical properties critical for formulation. The 1:x ratio allows flexibility in dosing while maintaining stability. Analytical techniques like HPLC and XRPD are employed to characterize this compound, ensuring batch-to-batch consistency. Patent landscapes show active research into crystalline forms and co-crystals to further optimize therapeutic performance.

Emerging trends in biomarker-driven therapy have amplified interest in Tepotinib hydrochloride. Companion diagnostics using NGS (next-generation sequencing) or liquid biopsy enable patient stratification, aligning with the growing demand for personalized medicine. Clinical trials (e.g., INSIGHT 2) are investigating combination therapies with EGFR inhibitors to overcome resistance mechanisms in NSCLC.

Manufacturing CAS No. 1103508-80-0 requires stringent control due to its chiral centers and complex synthesis route. Key intermediates involve pyridazine and quinoline scaffolds, with palladium-catalyzed cross-coupling reactions. Regulatory guidelines emphasize monitoring genotoxic impurities during production, reflecting industry-wide focus on drug safety.

Market analysts project growth for MET inhibitors, driven by increasing cancer immunotherapy combinations and rare mutation targeting. Tepotinib hydrochloride (1:x) competes with capmatinib but offers distinct pharmacokinetic advantages. Its adoption in Asian populations, where MET alterations are more frequent, presents significant commercial opportunities.

Ongoing research explores Tepotinib hydrochloride's role in tumor microenvironment modulation and anti-angiogenesis. Preclinical data suggest synergistic effects with immune checkpoint inhibitors, potentially expanding its utility beyond MET-altered cancers. These developments position CAS No. 1103508-80-0 as a versatile tool in the targeted oncology arsenal.

For researchers, access to high-purity Tepotinib hydrochloride (1:x) is crucial for in vitro assays and PDX models. Suppliers must provide comprehensive COA (Certificate of Analysis) detailing HPLC purity, water content, and residual solvents. Proper storage at -20°C under inert atmosphere preserves stability for long-term studies.

In conclusion, Tepotinib hydrochloride (CAS No. 1103508-80-0) represents a paradigm shift in precision oncology. Its continued evaluation in basket trials and real-world evidence studies will further define its therapeutic potential. The compound's unique 1:x hydrochloride formulation exemplifies modern pharmaceutical engineering, balancing efficacy with patient-centric dosing.